BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to N-cyclohexyl-4-
ethoxybenzamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: N-cyclohexyl-4-ethoxybenzamide
Cat. No.: B336422
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of N-cyclohexyl-4-
ethoxybenzamide, a specialized chemical compound of interest in organic synthesis and
medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not
just procedural steps but also the underlying scientific rationale, fostering a deeper
understanding of the compound's characteristics and potential. Given its status as a rare
chemical, some data herein is derived from predictive models and analysis of structurally
related compounds, a necessary approach in the exploration of novel chemical entities. All
such instances are clearly indicated to maintain the highest degree of scientific integrity.

Compound Identification and Overview

N-cyclohexyl-4-ethoxybenzamide is a secondary amide featuring a cyclohexyl group
attached to the nitrogen of a 4-ethoxybenzamide moiety. Its chemical structure suggests a
molecule with moderate lipophilicity, conferred by the cyclohexyl and ethoxybenzene groups,
and hydrogen bonding capabilities through the amide linkage. While a dedicated PubChem
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Compound ID (CID) for this specific molecule is not currently available, its existence is
confirmed by its CAS registry number.

Key ldentifiers:

Chemical Name: N-cyclohexyl-4-ethoxybenzamide

CAS Number: 329059-61-2[1]

Molecular Formula: C1sH21NO2

Molecular Weight: 247.34 g/mol [1]

Physicochemical Properties

Due to the limited availability of direct experimental data for N-cyclohexyl-4-
ethoxybenzamide, the following table presents a combination of data from its precursors, 4-
ethoxybenzoic acid and cyclohexylamine, alongside predicted values for the final compound.
Such predictions are invaluable for anticipating its behavior in various experimental settings.[2]

[3]
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4-Ethoxybenzoic

Cyclohexylamine

N-cyclohexyl-4-

Property . ethoxybenzamide
Acid (Precursor) (Precursor) ;
(Predicted/Inferred)
PubChem CID 12093 7965 Not available
Molecular Weight (
166.17 99.17 247.34
g/mol)
Solid at room
] ] temperature, likely
Melting Point (°C) 197-199 -17.7 ) ] ]
with a defined melting
point
Boiling Point (°C) Decomposes 134.5 High, likely > 300

Slightly soluble in

Low solubility in water;

soluble in organic

Solubility Miscible in water )
water solvents like ethanol,
acetone
White to light yellow Colorless to yellow Likely a white to off-
Appearance

crystal powder

liquid

white solid

Synthesis Protocol: Amidation of 4-Ethoxybenzoic

Acid

The most direct and common method for the synthesis of N-cyclohexyl-4-ethoxybenzamide

is the amidation of 4-ethoxybenzoic acid with cyclohexylamine. This reaction typically requires

the activation of the carboxylic acid to facilitate the nucleophilic attack by the amine.

Rationale for Reagent Selection

o 4-Ethoxybenzoic Acid: The carboxylic acid precursor providing the ethoxybenzoyl moiety.

e Cyclohexylamine: The primary amine that introduces the N-cyclohexyl group.

e Thionyl Chloride (SOCI2): Acommon and effective activating agent that converts the

carboxylic acid to a more reactive acyl chloride intermediate. This is often preferred for its
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clean reaction, with byproducts (SO2z and HCI) being gaseous.

o Triethylamine (TEA) or Pyridine: A non-nucleophilic base used to neutralize the HCI
generated during the reaction, preventing the protonation of the cyclohexylamine and driving
the reaction to completion.

e Anhydrous Dichloromethane (DCM): A suitable inert solvent for this reaction.

Step-by-Step Experimental Procedure
 Activation of 4-Ethoxybenzoic Acid:
o In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a

reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend 4-
ethoxybenzoic acid (1 equivalent) in anhydrous dichloromethane (DCM).

o Slowly add thionyl chloride (1.1 equivalents) to the suspension at 0 °C (ice bath).

o Allow the reaction mixture to warm to room temperature and then gently reflux for 1-2
hours, or until the evolution of gas ceases and the solution becomes clear. This indicates
the formation of 4-ethoxybenzoyl chloride.

[¢]

Remove the excess thionyl chloride and DCM under reduced pressure.

e Amidation Reaction:

[e]

Dissolve the resulting crude 4-ethoxybenzoyl chloride in fresh anhydrous DCM.

o In a separate flask, dissolve cyclohexylamine (1 equivalent) and triethylamine (1.2
equivalents) in anhydrous DCM.

o Slowly add the solution of cyclohexylamine and triethylamine to the 4-ethoxybenzoyl
chloride solution at 0 °C.

o Allow the reaction to stir at room temperature for 8-12 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

e Work-up and Purification:
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o Upon completion, wash the reaction mixture sequentially with dilute hydrochloric acid (to
remove excess amine and triethylamine hydrochloride), saturated sodium bicarbonate
solution (to remove any unreacted acid), and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude N-cyclohexyl-4-ethoxybenzamide.

o Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water or ethyl acetate/hexanes) to yield the final product as a solid.

Synthesis Workflow Diagram

Crude N-cyclohexyl-
4-ethoxybenzamide

Click to download full resolution via product page

Caption: Synthetic pathway for N-cyclohexyl-4-ethoxybenzamide.

Potential Applications and Biological Activity
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While specific studies on N-cyclohexyl-4-ethoxybenzamide are limited, the broader class of
N-cyclohexylbenzamides has been investigated for various biological activities.

» Antimicrobial Properties: Some N-cyclohexylbenzamide derivatives have shown efficacy
against certain bacteria, such as Salmonella enterica and Helicobacter pylori.[4] It is
plausible that N-cyclohexyl-4-ethoxybenzamide could exhibit similar antimicrobial
properties, warranting further investigation.

o Gastrointestinal Motility: Certain N-cyclohexyl benzamides are known to stimulate motility of
the digestive tract.[5] This suggests a potential application in the treatment of gastrointestinal
disorders characterized by reduced motility.

e Agrochemicals and Pharmaceuticals: Cyclohexylamine, a precursor, is widely used in the
synthesis of various industrial chemicals, including rubber antioxidants, vulcanization
accelerators, and dye intermediates.[6] The benzamide functional group is a common
scaffold in many pharmaceutical agents.

The biological activity of this compound would likely be influenced by the interplay between the
lipophilic cyclohexyl and ethoxy groups, which would affect its ability to cross cell membranes,
and the hydrogen bonding capacity of the amide linkage, which could facilitate interactions with
biological targets.

Logical Relationships and Mechanistic Insights

The synthesis of N-cyclohexyl-4-ethoxybenzamide is a classic example of nucleophilic acyl
substitution. The diagram below illustrates the logical flow of the key mechanistic steps.
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Click to download full resolution via product page
Caption: Key mechanistic steps in the amidation reaction.

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling
N-cyclohexyl-4-ethoxybenzamide and its precursors.

e 4-Ethoxybenzoic Acid: May cause skin and eye irritation.
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e Cyclohexylamine: Corrosive and flammable. May cause burns upon skin contact and is
irritating to the eyes and respiratory system.

» Thionyl Chloride: Highly corrosive and reacts violently with water. Should be handled in a
fume hood with appropriate personal protective equipment (PPE).

It is recommended to consult the Safety Data Sheets (SDS) for each reagent before
commencing any experimental work.

Conclusion

N-cyclohexyl-4-ethoxybenzamide represents an interesting, albeit understudied, chemical
entity with potential for further exploration in various scientific domains. This guide provides a
foundational understanding of its synthesis, predicted properties, and potential areas of
application. It is our hope that this document will serve as a valuable resource for researchers
and professionals in their endeavors to innovate and discover.

References
» Prediction of physicochemical properties. PubMed. [Link]

 Prediction of Physicochemical Properties. ResearchGate. [Link]

o Use of N-cyclohexyl benzamide for the treatment of intestinal diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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